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Compound of Interest

(S)-Tert-butyl 1-aminopropan-2-
Compound Name:
ylcarbamate

Cat. No.: B139727

Essential Safety and Handling Guide for (S)-Tert-
butyl 1-aminopropan-2-ylcarbamate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for (S)-Tert-butyl 1-
aminopropan-2-ylcarbamate (CAS Number: 146552-71-8). Adherence to these protocols is
essential for ensuring laboratory safety and minimizing exposure risks. This chemical is known
to cause skin and eye irritation and may be harmful if swallowed.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for the safe handling of this compound. The following
table summarizes the required protective equipment.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles that
meet ANSI Z87.1 standard. A
face shield should be worn

over goggles when there is a

significant risk of splashes.

Protects against splashes that
could cause serious eye

irritation or damage.[1]

Hand Protection

Double gloving is
recommended. ¢ Inner Glove:
Nitrile rubber (minimum 0.1
mm thickness). « Outer Glove:
Butyl rubber or Neoprene

(minimum 0.3 mm thickness).

Provides robust protection
against skin contact. Given the
lack of specific breakthrough
time data, a conservative
double-gloving approach is
advised. Change gloves
immediately upon

contamination.[2]

Skin and Body Protection

A flame-resistant or 100%
cotton lab coat should be worn
over personal clothing. For
larger quantities, a chemical-
resistant apron and sleeves
are recommended. Always
wear closed-toe shoes and

long pants.

Protects skin from potential

splashes and contact.[2]

Respiratory Protection

All work should be conducted
in a certified chemical fume
hood.[2][3] If engineering
controls are not sufficient, a
NIOSH-approved respirator is

required.

Prevents inhalation of harmful

vapors or aerosols.

Operational and Disposal Plans

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.
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e Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents and acids.[3]

e The recommended storage temperature is refrigerated (2-8°C).[4]

o Keep the container tightly closed and store in a locked area accessible only to authorized
personnel.[3]

Handling and Experimental Protocol:

o Ensure a safety shower and eyewash station are readily accessible.
o Before handling, review the Safety Data Sheet (SDS).

e Don all required PPE as outlined in the table above.

e Conduct all handling and experimental procedures within a certified chemical fume hood to
minimize inhalation exposure.[2][3]

e Avoid direct contact with the skin, eyes, and clothing.[3]
e Do not eat, drink, or smoke in the handling area.[1]

e Wash hands thoroughly after handling the substance.[3]
Disposal Plan:

o All waste containing (S)-Tert-butyl 1-aminopropan-2-ylcarbamate must be treated as
hazardous waste.

o Chemical Waste: Collect all residual chemical and contaminated materials in a clearly
labeled, sealed, and compatible waste container. Do not mix with other waste.

o Contaminated PPE: Dispose of used gloves, aprons, and other disposable PPE in a
designated hazardous waste container.[2]

» Follow all local, state, and federal regulations for hazardous waste disposal.
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Emergency Procedures

Spill Response:
o Small Spill (<100 mL):

Alert others in the immediate area.

[¢]

o

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

[2]

o

Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.[2]

o

Clean the spill area with a suitable solvent, followed by soap and water.[2]
e Large Spill (>100 mL):

o Evacuate the area immediately.

o Contact your institution's emergency response team.

o Prevent the spill from entering drains.
First Aid Measures:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes.[2] Remove contaminated clothing while under a safety shower and seek medical
attention.[2][3]

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[3] Remove contact lenses if present and easy to do. Continue rinsing and seek
immediate medical attention from an ophthalmologist.[3]

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide artificial respiration.
Seek immediate medical attention.[3]
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¢ Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water and drink one or two
glasses of water. Seek immediate medical attention.
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Safe Handling Workflow for (S)-Tert-butyl 1-aminopropan-2-ylcarbamate
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Caption: Logical workflow for the safe handling of (S)-Tert-butyl 1-aminopropan-2-
ylcarbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/749648
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_3_aminopropyl_carbamate.pdf
https://www.fishersci.com/store/msds?partNumber=AC389900050&countryCode=US&language=en
https://www.bldpharm.com/products/146552-71-8.html
https://www.benchchem.com/product/b139727#personal-protective-equipment-for-handling-s-tert-butyl-1-aminopropan-2-ylcarbamate
https://www.benchchem.com/product/b139727#personal-protective-equipment-for-handling-s-tert-butyl-1-aminopropan-2-ylcarbamate
https://www.benchchem.com/product/b139727#personal-protective-equipment-for-handling-s-tert-butyl-1-aminopropan-2-ylcarbamate
https://www.benchchem.com/product/b139727#personal-protective-equipment-for-handling-s-tert-butyl-1-aminopropan-2-ylcarbamate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b139727?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

